N-(2-hydroxyethyl)-N-methyl-4-nitrobenzenesulfonamide

• IUPAC Name: N-(2-hydroxyethyl)-N-methyl-4-nitrobenzenesulfonamide
• InChI: InChI=1S/C9H12N2O5S/c1-10(6-7-12)17(15,16)9-4-2-8(3-5-9)11(13)14/h2-5,12H,6-7H2,1H3
• InChI Key: BPHLMIDHXPVULA-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)S(=O)(=O)C1=CC=C(C=C1)[N+](=O)[O-]
• Molecular Formula: C9H12N2O5S
• DSSTOX Substance ID: DTXSID601212624
• Molecular Weight: 260.27 g/mol
• CAS RN: 18226-06-7

Description

N-(2-hydroxyethyl)-N-methyl-4-nitrobenzenesulfonamide, also known as Nimesulide, is a non-steroidal anti-inflammatory drug (NSAID) that is commonly used for its analgesic and anti-inflammatory properties. It was first synthesized in the 1980s by Boehringer Ingelheim, a German pharmaceutical company, and has since been used in many countries for the treatment of various conditions such as osteoarthritis, rheumatoid arthritis, and acute pain.

Scientific Research Applications

Synthesis and Chemical Reactions

• N-(2-hydroxyethyl)-N-methyl-4-nitrobenzenesulfonamide and related compounds have versatile applications in the synthesis of secondary amines. These compounds, when prepared from primary amines, can undergo alkylation to give N-alkylated sulfonamides in near-quantitative yields. They can be deprotected to yield secondary amines in high yields, showing the compound's significance in organic synthesis (Fukuyama et al., 1995).

Biological Applications

• Nitrobenzenesulfonamides, including variants like this compound, have been evaluated as hypoxic cell selective cytotoxic agents. These compounds showed differential toxicity toward specific cancer cells under hypoxic conditions, highlighting their potential in cancer therapy (Saari et al., 1991).

Chemical Behavior and Stability

• The chemical behavior and stability of this compound and related compounds in various conditions have been studied extensively. For example, their hydrolysis reactions in aqueous sulfuric acid have been investigated to understand their stability and reactivity under different acidic conditions (Cox, 1997).

Use in Ophthalmology

• N-Substituted sulfonamide derivatives, similar to this compound, have been shown to have topical effects on intraocular pressure, suggesting their potential application in treating conditions like glaucoma (Duffel et al., 1986).

Potential as HNO Donors

• Certain derivatives of this compound have been found to be efficient donors of nitroxyl (HNO), a compound with significant biological and medicinal applications, especially in cardiovascular systems (Aizawa et al., 2013).

Anti-Bacterial Properties

• Some derivatives of this compound have shown inhibitory action against bacterial biofilms, indicating their potential use as antibacterial agents (Abbasi et al., 2020).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, if it were used as a drug, it might interact with certain biological receptors or enzymes.

Safety and Hazards

Safety data sheets (SDS) provide information on the potential hazards of a chemical compound, including its reactivity, toxicity, and safe handling procedures.

Future Directions

The future directions for a compound like this could involve further studies to explore its potential applications, such as in drug development, materials science, or chemical synthesis.